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Compound of Interest

Compound Name: 2-Mercaptobenzoxazole

Cat. No.: B050546

This guide provides an in-depth overview of the melting and boiling points of 2-
Mercaptobenzoxazole (CAS No. 2382-96-9), a heterocyclic compound with significant
applications in chemical synthesis and materials science. The information is intended for
researchers, scientists, and professionals in drug development and related fields, offering
detailed experimental protocols and a summary of key physical constants.

Data Presentation: Physicochemical Constants

The melting and boiling points are critical parameters for the identification and purity
assessment of a chemical compound. The experimentally determined values for 2-
Mercaptobenzoxazole are summarized below. Variations in reported values can be attributed
to differences in experimental conditions and sample purity.

Property Value Conditions
Melting Point 189 -195 °C Not Specified
Boiling Point 247.3°C at 760 mmHg
279 °C Not Specified

Experimental Protocols

Accurate determination of melting and boiling points is fundamental in chemical analysis. The
following sections detail standard laboratory methodologies for these measurements.
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Melting Point Determination (Capillary Method)

The melting point of an organic solid is the temperature at which it transitions from a solid to a
liquid. For a pure crystalline compound, this transition occurs over a narrow range. This
protocol describes the widely used Thiele tube and Mel-Temp apparatus methods.

Objective: To determine the temperature range over which the solid sample melts.
Apparatus and Materials:

e Melting point capillary tubes (sealed at one end)

o Sample of 2-Mercaptobenzoxazole, finely powdered

o Thermometer (calibrated)

o Heating apparatus: Thiele tube with high-boiling point oil (e.g., mineral oil, silicone oil) or a
Mel-Temp apparatus

e Bunsen burner or heating mantle
Procedure:

o Sample Preparation: A small amount of the dry, finely powdered 2-Mercaptobenzoxazole is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
sample tightly into the sealed end, to a height of 1-2 mm.[1][2][3]

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a
rubber band or thread, ensuring the sample is aligned with the thermometer's bulb.[1][2] The
assembly is then suspended in a Thiele tube containing heating oil.[1]

o Apparatus Setup (Mel-Temp): The prepared capillary tube is inserted into the heating block
of the apparatus.

o Heating: The apparatus is heated gently.[1][4] The heating rate should be slow,
approximately 1-2°C per minute, as the temperature approaches the expected melting point.
[1] This ensures thermal equilibrium between the sample, heating medium, and thermometer.
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» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has completely liquefied is recorded as the end of the melting range.[4] A pure compound
typically exhibits a sharp melting range of 0.5-1.0°C.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[5][6]

Objective: To determine the temperature at which the sample liquid boils under atmospheric
pressure.

Apparatus and Materials:

o Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Sample of 2-Mercaptobenzoxazole (melted, if solid at room temp.)

Thermometer

Thiele tube with high-boiling point olil

Heating source

Procedure:

o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube. A capillary tube, sealed at one end, is placed into the test tube with its open
end submerged in the liquid.[5]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube, similar to the melting point setup.[5]

e Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and exit as bubbles.
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e Observation and Recording: Heating is continued until a continuous and rapid stream of
bubbles emerges from the capillary tube.[5] The heat source is then removed, and the
apparatus is allowed to cool. The temperature at which the bubbling stops and the liquid
begins to enter the capillary tube is the boiling point of the substance.[5] The barometric
pressure should also be recorded.[7]

Synthesis and Characterization Workflow

The synthesis of 2-Mercaptobenzoxazole and its derivatives is a common procedure in
medicinal chemistry and materials science. The following diagram illustrates a typical workflow
from synthesis to characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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